molecular formula C23H19ClN2O2S B297589 (2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

(2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

Cat. No. B297589
M. Wt: 422.9 g/mol
InChI Key: DNCVZSRWGTUUNM-IYLIDVPDSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a thiazolidinone derivative that has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of (2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to work by inhibiting the activity of various enzymes and proteins involved in the inflammatory response and tumor growth. This compound has also been shown to regulate glucose and lipid metabolism, making it a potential candidate for the treatment of metabolic disorders.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of (2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. This compound has also been reported to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, it has been shown to improve insulin sensitivity and reduce blood glucose and lipid levels in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its potential therapeutic applications. This compound has shown promising results in various research studies, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

Several future directions can be explored in the research of (2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One possible direction is to investigate its potential in the treatment of other metabolic disorders, such as non-alcoholic fatty liver disease and cardiovascular diseases. Another direction is to explore the use of this compound in combination with other drugs for the treatment of cancer and other inflammatory diseases. Additionally, further studies can be conducted to elucidate the mechanism of action and optimize the synthesis method of this compound.

Synthesis Methods

The synthesis of (2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 2-amino-4-methyl-5-(4-chlorophenyl)furan-3-carboxylic acid hydrazide with 4-ethylbenzaldehyde in the presence of acetic acid. The resulting product is then cyclized with thioacetic acid to obtain the desired thiazolidinone derivative.

Scientific Research Applications

(2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antitumor, and antimicrobial properties. This compound has also been investigated for its potential in the treatment of diabetes, obesity, and other metabolic disorders.

properties

Product Name

(2E,5E)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

Molecular Formula

C23H19ClN2O2S

Molecular Weight

422.9 g/mol

IUPAC Name

(5E)-5-[[5-(4-chlorophenyl)furan-2-yl]methylidene]-2-(4-ethylphenyl)imino-3-methyl-1,3-thiazolidin-4-one

InChI

InChI=1S/C23H19ClN2O2S/c1-3-15-4-10-18(11-5-15)25-23-26(2)22(27)21(29-23)14-19-12-13-20(28-19)16-6-8-17(24)9-7-16/h4-14H,3H2,1-2H3/b21-14+,25-23?

InChI Key

DNCVZSRWGTUUNM-IYLIDVPDSA-N

Isomeric SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC=C(O3)C4=CC=C(C=C4)Cl)/S2)C

SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(O3)C4=CC=C(C=C4)Cl)S2)C

Canonical SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(O3)C4=CC=C(C=C4)Cl)S2)C

Origin of Product

United States

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